![molecular formula C21H27FN2O2 B6054397 2-[1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-2-piperazinyl]ethanol](/img/structure/B6054397.png)
2-[1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-2-piperazinyl]ethanol
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Overview
Description
2-[1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as FMeO-Bn-Pip-EtOH and belongs to the class of piperazine derivatives.
Mechanism of Action
The exact mechanism of action of 2-[1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to act as a serotonin receptor antagonist and a dopamine receptor partial agonist. This compound also affects the levels of various neurotransmitters, including dopamine, norepinephrine, and serotonin, in the brain.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and norepinephrine in the prefrontal cortex, which is associated with improved cognitive function. This compound has also been found to decrease the levels of cortisol, which is a stress hormone. Additionally, it has been shown to reduce anxiety and depression-like behaviors in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-2-piperazinyl]ethanol in lab experiments is its specificity for certain receptors. This compound has a high affinity for serotonin and dopamine receptors, which makes it a useful tool for studying the effects of these receptors on various physiological processes. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety precautions when handling and using this compound in lab experiments.
Future Directions
There are several future directions for research on 2-[1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-2-piperazinyl]ethanol. One area of research is the potential use of this compound in the treatment of cognitive disorders, such as Alzheimer's disease and schizophrenia. Another area of research is the development of more potent and selective compounds that target specific receptors. Additionally, further research is needed to understand the long-term effects and potential toxicity of this compound.
Synthesis Methods
The synthesis of 2-[1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-2-piperazinyl]ethanol involves the reaction of 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)piperazine with ethylene oxide in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain the final product.
Scientific Research Applications
2-[1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-2-piperazinyl]ethanol has been studied extensively for its potential therapeutic applications. It has been found to have antipsychotic, anxiolytic, and antidepressant properties. This compound has also been studied for its potential use in the treatment of neuropathic pain and cognitive disorders.
Properties
IUPAC Name |
2-[1-[(2-fluorophenyl)methyl]-4-[(3-methoxyphenyl)methyl]piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27FN2O2/c1-26-20-7-4-5-17(13-20)14-23-10-11-24(19(16-23)9-12-25)15-18-6-2-3-8-21(18)22/h2-8,13,19,25H,9-12,14-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBONBHRBXKJQCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2CCN(C(C2)CCO)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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